molecular formula C16H22FNO4S B1600541 tert-Butyl 4-((4-fluorophenyl)sulfonyl)piperidine-1-carboxylate CAS No. 226398-50-1

tert-Butyl 4-((4-fluorophenyl)sulfonyl)piperidine-1-carboxylate

Cat. No. B1600541
CAS RN: 226398-50-1
M. Wt: 343.4 g/mol
InChI Key: QQEOFGKCYHRZIQ-UHFFFAOYSA-N
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Description

Tert-Butyl 4-((4-fluorophenyl)sulfonyl)piperidine-1-carboxylate is a chemical compound that has gained attention in the scientific community for its potential applications in research. This compound is commonly referred to as TFPB and has been shown to have a variety of biochemical and physiological effects.

Scientific Research Applications

Synthesis Processes

  • Key Intermediate Synthesis : A derivative of tert-butyl piperidine-1-carboxylate, similar to tert-butyl 4-((4-fluorophenyl)sulfonyl)piperidine-1-carboxylate, was synthesized as a key intermediate of Vandetanib, a drug used in cancer treatment. The synthesis involved steps like acylation, sulfonation, and substitution, achieving a total yield of 20.2% (Wang, Wang, Tang, & Xu, 2015).

  • Synthetic Utility : Another related compound was prepared using a modified Bruylants approach, highlighting the synthetic utility of these compounds in pharmacological research due to their novel chemistry and useful second nitrogen atom on the N-tert-butyl piperazine substructure (Gumireddy et al., 2021).

  • Anticancer Drug Intermediates : Tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, an analogue of the tert-butyl piperidine-1-carboxylate series, was synthesized as an important intermediate for small molecule anticancer drugs, showcasing the significant role these compounds play in the development of new cancer treatments (Zhang, Ye, Xu, & Xu, 2018).

Chemical Transformations and Applications

  • Crystal Structure Analysis : A study focused on the crystal structure of a tert-butyl piperazine derivative, providing insights into the molecular packing and interactions, which is crucial for understanding the physical properties and potential applications in drug design (Didierjean et al., 2004).

  • Biological Evaluation : One of the tert-butyl piperazine derivatives was synthesized and screened for its in vitro antibacterial and anthelmintic activity, suggesting potential applications in treating bacterial infections and parasitic worms (Sanjeevarayappa, Iyengar, Kumar, & Suchetan, 2015).

properties

IUPAC Name

tert-butyl 4-(4-fluorophenyl)sulfonylpiperidine-1-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H22FNO4S/c1-16(2,3)22-15(19)18-10-8-14(9-11-18)23(20,21)13-6-4-12(17)5-7-13/h4-7,14H,8-11H2,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QQEOFGKCYHRZIQ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)N1CCC(CC1)S(=O)(=O)C2=CC=C(C=C2)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H22FNO4S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70452350
Record name tert-Butyl 4-(4-fluorobenzene-1-sulfonyl)piperidine-1-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70452350
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

343.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

226398-50-1
Record name tert-Butyl 4-(4-fluorobenzene-1-sulfonyl)piperidine-1-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70452350
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

A solution of tert-butyl 4-((4-fluorophenyl)thio)piperidine-1-carboxylate (1.5 g) in water (16.06 mL) and MeOH (16.06 mL) was treated with Oxone® (5.92 g, 9.63 mmol) at room temperature and the resulting reaction mixture was stirred for 6 h. The solution was filtered by suction and the solvent removed gave tert-butyl 4-((4-fluorophenyl)sulfonyl)piperidine-1-carboxylate (1.6 g, 4.66 mmol, 97% yield) as a white solid.
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
16.06 mL
Type
reactant
Reaction Step One
Name
Quantity
16.06 mL
Type
solvent
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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